Cas no 884507-42-0 (3-[(pyrrolidin-1-yl)methyl]benzaldehyde)
![3-[(pyrrolidin-1-yl)methyl]benzaldehyde structure](https://www.kuujia.com/scimg/cas/884507-42-0x500.png)
884507-42-0 structure
Product name:3-[(pyrrolidin-1-yl)methyl]benzaldehyde
3-[(pyrrolidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrrolidin-1-ylmethyl)benzaldehyde
- 3-[(pyrrolidin-1-yl)methyl]benzaldehyde
- PS-6104
- CS-0374119
- AKOS005175000
- 884507-42-0
- FT-0683972
- 1-(3-Carboxaldehydebenzyl)pyrrolidine
- 3-(pyrrolidin-1-ylmethyl)-benzaldehyde
- DTXSID10594622
- MFCD07782420
- Boc-(S)-3-Amino-3-(3-thienyl)-propionicacid
- XHHOLQHPKIDQEM-UHFFFAOYSA-N
- SCHEMBL3340879
- ALBB-015122
- DB-077303
- Benzaldehyde, 3-(1-pyrrolidinylmethyl)-
- 3-(PYRROLIDIN-1-YLMETHYL)BENZALDEHYDE 97
-
- MDL: MFCD07782420
- Inchi: InChI=1S/C12H15NO/c14-10-12-5-3-4-11(8-12)9-13-6-1-2-7-13/h3-5,8,10H,1-2,6-7,9H2
- InChI Key: XHHOLQHPKIDQEM-UHFFFAOYSA-N
- SMILES: C1CCN(C1)CC2=CC(=CC=C2)C=O
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 2.2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 292.6±23.0 °C at 760 mmHg
- Flash Point: 105.7±12.0 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-[(pyrrolidin-1-yl)methyl]benzaldehyde Security Information
- Signal Word:warning
- Hazard Statement: Corrosive
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[(pyrrolidin-1-yl)methyl]benzaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2117-1G |
3-[(pyrrolidin-1-yl)methyl]benzaldehyde |
884507-42-0 | 95% | 1g |
¥ 2,402.00 | 2023-04-13 | |
abcr | AB223964-5g |
3-(Pyrrolidin-1-ylmethyl)benzaldehyde; 95% |
884507-42-0 | 5g |
€930.60 | 2023-09-13 | ||
Ambeed | A437623-1g |
3-(Pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | 98% | 1g |
$257.0 | 2024-04-16 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2117-500mg |
3-[(pyrrolidin-1-yl)methyl]benzaldehyde |
884507-42-0 | 95% | 500mg |
¥1750.0 | 2024-04-16 | |
A2B Chem LLC | AC10609-5mg |
3-(Pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | >97% | 5mg |
$215.00 | 2023-12-29 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2117-100mg |
3-[(pyrrolidin-1-yl)methyl]benzaldehyde |
884507-42-0 | 95% | 100mg |
¥785.0 | 2024-04-16 | |
1PlusChem | 1P004J4H-250mg |
3-(Pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | 95% | 250mg |
$81.00 | 2025-02-21 | |
TRC | B525980-100mg |
3-(pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | 100mg |
$ 185.00 | 2022-06-07 | ||
TRC | B525980-10mg |
3-(pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
TRC | B525980-50mg |
3-(pyrrolidin-1-ylmethyl)benzaldehyde |
884507-42-0 | 50mg |
$ 115.00 | 2022-06-07 |
3-[(pyrrolidin-1-yl)methyl]benzaldehyde Related Literature
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:884507-42-0)3-[(pyrrolidin-1-yl)methyl]benzaldehyde

Purity:99%
Quantity:1g
Price ($):231.0